H-Pro-OtBu . dibenzenesulfonimide H-Pro-OtBu . dibenzenesulfonimide
Brand Name: Vulcanchem
CAS No.: 83283-35-6
VCID: VC21538812
InChI: InChI=1S/C12H11NO4S2.C9H17NO2/c14-18(15,11-7-3-1-4-8-11)13-19(16,17)12-9-5-2-6-10-12;1-9(2,3)12-8(11)7-5-4-6-10-7/h1-10,13H;7,10H,4-6H2,1-3H3/t;7-/m.0/s1
SMILES: CC(C)(C)OC(=O)C1CCCN1.C1=CC=C(C=C1)S(=O)(=O)NS(=O)(=O)C2=CC=CC=C2
Molecular Formula: C21H28N2O6S2
Molecular Weight: 468.6 g/mol

H-Pro-OtBu . dibenzenesulfonimide

CAS No.: 83283-35-6

VCID: VC21538812

Molecular Formula: C21H28N2O6S2

Molecular Weight: 468.6 g/mol

* For research use only. Not for human or veterinary use.

H-Pro-OtBu . dibenzenesulfonimide - 83283-35-6

Description

H-Pro-OtBu . dibenzenesulfonimide is a chemical compound that combines L-proline tert-butyl ester with dibenzenesulfonimide. This compound is notable for its applications in organic synthesis and medicinal chemistry. The synthesis of H-Pro-OtBu . dibenzenesulfonimide typically involves the combination of L-proline tert-butyl ester and dibenzenesulfonimide under controlled conditions.

Synthesis

The synthesis of H-Pro-OtBu . dibenzenesulfonimide involves two main steps:

  • Preparation of Intermediates: L-proline tert-butyl ester and dibenzenesulfonimide are prepared separately.

  • Combination of Intermediates: These intermediates are then combined under controlled conditions to yield H-Pro-OtBu . dibenzenesulfonimide.

Applications

H-Pro-OtBu . dibenzenesulfonimide finds applications primarily in organic synthesis and medicinal chemistry. It is used as an intermediate in various organic reactions and in the synthesis of complex molecules.

Related Compounds

Several compounds share structural or functional similarities with H-Pro-OtBu . dibenzenesulfonimide:

Compound NameStructure/FunctionalityUniqueness
L-Proline Tert-Butyl EsterDirectly related; used in peptide synthesisBase structure for H-Pro-OtBu
DibenzenesulfonamideSulfonamide derivative; used as a reagentPrecursor to dibenzenesulfonimide
N-Boc-L-prolineSimilar proline derivative; protects amine functionalityDifferent protecting group (Boc vs OtBu)
N-(Phenylsulfonyl)prolinamideProline derivative with phenylsulfonyl groupVariation on sulfonamide functionality
CAS No. 83283-35-6
Product Name H-Pro-OtBu . dibenzenesulfonimide
Molecular Formula C21H28N2O6S2
Molecular Weight 468.6 g/mol
IUPAC Name N-(benzenesulfonyl)benzenesulfonamide;tert-butyl (2S)-pyrrolidine-2-carboxylate
Standard InChI InChI=1S/C12H11NO4S2.C9H17NO2/c14-18(15,11-7-3-1-4-8-11)13-19(16,17)12-9-5-2-6-10-12;1-9(2,3)12-8(11)7-5-4-6-10-7/h1-10,13H;7,10H,4-6H2,1-3H3/t;7-/m.0/s1
Standard InChIKey QWCDJOBXFKHRJN-ZLTKDMPESA-N
Isomeric SMILES CC(C)(C)OC(=O)[C@@H]1CCCN1.C1=CC=C(C=C1)S(=O)(=O)NS(=O)(=O)C2=CC=CC=C2
SMILES CC(C)(C)OC(=O)C1CCCN1.C1=CC=C(C=C1)S(=O)(=O)NS(=O)(=O)C2=CC=CC=C2
Canonical SMILES CC(C)(C)OC(=O)C1CCCN1.C1=CC=C(C=C1)S(=O)(=O)NS(=O)(=O)C2=CC=CC=C2
Synonyms 83283-35-6;L-Prolinetert-butylesterdibenzenesulfonimidesalt;P8282_SIGMA;H-Pro-OtBu.dibenzenesulfonimide;EINECS280-365-2;L-Prolinet-butylesterdibenzenesulfonimidesalt;tert-ButylL-prolinate,compoundwithN-(phenylsulphonyl)benzenesulphonamide(1:1)
PubChem Compound 16219877
Last Modified Aug 15 2023

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